2-Benzhydrylidenepropanedioic acid

• IUPAC Name: 2-benzhydrylidenepropanedioic acid
• InChI: InChI=1S/C16H12O4/c17-15(18)14(16(19)20)13(11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10H,(H,17,18)(H,19,20)
• InChI Key: KHMIRLPPSIGTQD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=C(C(=O)O)C(=O)O)C2=CC=CC=C2
• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol
• CAS No.: 4472-94-0

Description

2-Benzhydrylidenepropanedioic acid (IUPAC name: 2-(diphenylmethylidene)propanedioic acid) is an α,β-unsaturated dicarboxylic acid derivative characterized by a benzhydrylidene group (diphenylmethylidene) conjugated to a propanedioic acid backbone. The benzhydrylidene moiety imparts steric bulk and lipophilicity, distinguishing it from simpler propanedioic acid derivatives.

Synthesis typically involves a Knoevenagel condensation between propanedioic acid (malonic acid) and benzhydryl ketone derivatives under acidic or basic catalysis.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

2-Benzhydrylidenepropanedioic acid belongs to a class of α,β-unsaturated dicarboxylic acids. Key structural analogs and their comparative properties are discussed below.

Structural Analogs

2-Benzylidenepropanedioic Acid : Lacks the diphenyl group, featuring a single phenyl substituent.

2-(4-Chlorobenzylidene)propanedioic Acid : Substituted with a chloro group on the phenyl ring.

2-(Diphenylmethyl)propanedioic Acid : Contains a diphenylmethyl group without the conjugated double bond.

Physicochemical Properties

Property	2-Benzhydrylidenepropanedioic Acid	2-Benzylidenepropanedioic Acid	2-(4-Chlorobenzylidene)propanedioic Acid
Melting Point (°C)	198–202	175–178	185–189
Solubility in Water (g/L)	0.45	2.3	0.12
LogP (Octanol-Water)	3.8	2.1	4.2
Stability in Acidic Media	Moderate	High	Low

Key Findings :

• The benzhydrylidene group significantly reduces water solubility compared to benzylidene analogs due to increased hydrophobicity.
• Electron-withdrawing substituents (e.g., chloro) further decrease solubility but enhance lipophilicity (LogP) .

Analytical Methods

Analytical challenges for these compounds often arise from their low volatility and polar functional groups.

• HPLC-UV : Preferred for simultaneous quantification, as demonstrated in studies of benzylidene-propanedioic acids, with retention times inversely correlated with LogP .

Research Findings and Challenges

Synthetic Yield: 2-Benzhydrylidenepropanedioic acid is synthesized in 65–70% yield via Knoevenagel condensation, lower than benzylidene analogs (80–85%) due to steric hindrance .

Chromatographic Resolution: Co-elution issues with methylparaben (a common excipient) are less pronounced than with Benzydamine hydrochloride, which requires chloroform extraction for GC analysis .